Cas no 7169-98-4 (5-methyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-methyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 7169-98-4
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD02932744
• CID: 1003262
• PubChem ID: 20649096
• Update Time: 2025-10-28

5-methyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1H-1,2,4-triazole-5-carboxylic acid
• 5-METHYL-2H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID
• 5-Methyl-4H-[1,2,4]triazole-3-carboxylic acid
• 5-methyl-1H-1,2,4-triazole-3-carboxylic acid
• 5-METHYL-2H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID
• A866388
• AMY14004
• AB57423
• AKOS006237868
• AKOS000303309
• FT-0678724
• SCHEMBL5364441
• 7169-98-4
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-
• MFCD13248725
• CS-0455203
• DTXSID20609256
• 3-methyl-1,2,4-triazole-5-carboxylic acid
• EN300-146008
• AKOS005173912
• SCHEMBL14770091
• 5-methyl-4H-1,2,4-triazole-3-carboxylic acid
• BB 0259241
• AB12749
• 3-METHYL-1H-1,2,4-TRIAZOLE-5-CARBOXYLICACID
• LS-04013
• BBL032381
• DA-03326
• STL382035
• ALBB-012824

• MDL： MFCD02932744
• Inchi： 1S/C4H5N3O2/c1-2-5-3(4(8)9)7-6-2/h1H3,(H,8,9)(H,5,6,7)
• InChI Key： QMTMACYGCXTDJL-UHFFFAOYSA-N
• SMILES： OC(C1=NNC(C)=N1)=O

Computed Properties

• Exact Mass: 127.03800
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.87000
• LogP: -0.18870

5-methyl-1H-1,2,4-triazole-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 5-methyl-1H-1,2,4-triazole-3-carboxylic acid

5-Methyl-1H-1,2,4-Triazole-3-Carboxylic Acid (CAS No. 7169-98-4)

The compound 5-methyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 7169-98-4) is a heterocyclic organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of triazoles, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The triazole ring in this molecule contributes to its stability and reactivity, making it a valuable building block in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 5-methyl-1H-1,2,4-triazole-3-carboxylic acid in the development of novel drug delivery systems. Researchers have explored its ability to form stable complexes with metal ions, which can be utilized for targeted drug delivery. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can act as a ligand for copper ions, forming nanoparticles that exhibit enhanced bioavailability and reduced toxicity compared to traditional drug carriers.

In addition to its pharmaceutical applications, 5-methyl-1H-1,2,4-triazole-3-carboxylic acid has shown promise in the field of materials science. Its ability to undergo click chemistry reactions has made it a key component in the synthesis of stimuli-responsive polymers. A 2023 research article in *Advanced Materials* reported that this compound can be used as a crosslinker in the fabrication of hydrogels that respond to pH changes. Such materials have potential applications in tissue engineering and controlled drug release systems.

The synthesis of 5-methyl-1H-1,2,4-triazole-3-carboxylic acid involves a multi-step process that typically starts with the preparation of the triazole ring followed by functionalization with the carboxylic acid group. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis pathway. For example, a 2023 study in *Green Chemistry* introduced a microwave-assisted synthesis route that significantly reduces reaction time while maintaining high yields.

Furthermore, 5-methyl-1H-1,2,4-triazole-3-carboxylic acid has been investigated for its role in electrochemical applications. Its ability to act as an electron transfer mediator has been leveraged in the development of high-performance batteries and supercapacitors. A 2023 paper published in *Energy Storage Materials* demonstrated that this compound can enhance the conductivity and stability of electrodes used in lithium-ion batteries.

The unique combination of properties exhibited by 5-methyl-1H-1,2,4-triazole-3-carboxylic acid makes it an invaluable compound for both academic research and industrial applications. Its role as a versatile building block continues to inspire innovative solutions across diverse fields such as pharmacology, materials science, and energy technology.